Cas no 52807-29-1 (N-(4-iodophenyl)Benzamide)

• Product Name: N-(4-iodophenyl)Benzamide
• CAS No: 52807-29-1
• MF: C₁₃H₁₀INO
• MW: 323.129075527191
• MDL: MFCD00447600
• CID: 2109787
• PubChem ID: 910487
• Update Time: 2025-10-05

N-(4-iodophenyl)Benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-iodophenyl)Benzamide
• STL257152
• 52807-29-1
• SR-01000197595-1
• N-Benzoyl derivative of p-iodoaniline
• doi:10.14272/CKKGAPLFCABOSW-UHFFFAOYSA-N
• 10.14272/CKKGAPLFCABOSW-UHFFFAOYSA-N
• Benzamide, N-(4-iodophenyl)-
• CKKGAPLFCABOSW-UHFFFAOYSA-N
• CS-0210292
• AE-641/01171010
• AS-58587
• W18768
• MFCD00447600
• SCHEMBL2564907
• DA-20853
• AKOS000499731
• Cambridge id 5174172
• SR-01000197595

• MDL： MFCD00447600
• Inchi： 1S/C13H10INO/c14-11-6-8-12(9-7-11)15-13(16)10-4-2-1-3-5-10/h1-9H,(H,15,16)
• InChI Key： CKKGAPLFCABOSW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 322.98071g/mol
• Monoisotopic Mass: 322.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides